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Compound of Interest

Compound Name: Golden Yellow

CAS No.: 49625-21-0

Cat. No.: B15722203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of various golden yellow dyes in the staining of cellulose fibers. This document covers a

selection of synthetic and natural dyes, outlining their mechanisms of action, optimal

application procedures, and performance characteristics. The information is intended to guide

researchers in achieving consistent and high-quality staining for a range of scientific

applications.

Introduction to Golden Yellow Dyes for Cellulose
Fibers
The selection of a suitable golden yellow dye for cellulose fibers is contingent upon the

specific requirements of the application, including desired color fastness, environmental

considerations, and the chemical nature of the substrate. This document details the application

of four classes of dyes: reactive, direct, vat, and natural dyes. Each class exhibits a unique

mechanism of interaction with the cellulose polymer, which dictates its dyeing process and

fastness properties.
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Reactive Dyes: These dyes form a strong, covalent bond with the hydroxyl groups of

cellulose, resulting in excellent wash fastness. They are known for their bright shades and

are widely used in the textile industry.

Direct Dyes: These anionic dyes have a high affinity for cellulose fibers and are applied from

a salt-containing dyebath. The interaction is based on physical forces such as hydrogen

bonding and van der Waals forces, which generally results in lower wash fastness compared

to reactive dyes.

Vat Dyes: These water-insoluble dyes are applied in a reduced, soluble "leuco" form, which

has an affinity for cellulose. Subsequent oxidation within the fiber reverts the dye to its

insoluble form, trapping it and providing excellent fastness properties.

Natural Dyes: Derived from plant sources, these dyes offer a more sustainable alternative.

Their application often requires the use of mordants to improve dye uptake and fastness.

Comparative Performance Data of Selected Golden
Yellow Dyes
The following tables summarize the quantitative data for representative golden yellow dyes

from each class, allowing for easy comparison of their performance characteristics.

Table 1: Fastness Properties of Selected Golden Yellow Dyes on Cotton
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Dye Class C.I. Name
Wash
Fastness (ISO
105-C06)

Light Fastness
(ISO 105-B02)

Rubbing
Fastness (ISO
105-X12)

Staining Fading

Reactive
Reactive Yellow

145
4-5[1] 5[1] 6-7[1][2]

Direct Direct Yellow 50 Fair Fair Good

Vat Vat Yellow 4 4[3] 3-4[3] 5-6[3]

Natural

(Turmeric)
- Fair[4] Fair[4] Fair[4]

Natural (Annatto) -
Fair to Good[5]

[6]
Fair[7]

Good to

Excellent[5]

Fastness ratings are on a scale of 1 to 5 for wash and rubbing fastness (5 being the best) and

1 to 8 for light fastness (8 being the best).

Table 2: Factors Influencing Dye Uptake of Golden Yellow Dyes on Cotton
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Dye Class Key Parameter
Effect on Dye
Uptake

Typical Optimized
Value

Reactive Temperature

Increased fixation up

to an optimum, then

hydrolysis may occur.

[8]

60-80°C[9]

Alkali (pH)

Essential for covalent

bond formation; higher

pH increases reaction

rate.[8]

pH 10.5-11.5

Salt Concentration

Increases dye

exhaustion onto the

fiber.[10][11][12]

40-80 g/L NaCl or

Na₂SO₄

Direct Salt Concentration

Significantly increases

dye exhaustion by

neutralizing fiber

surface charge.[11]

10-40 g/L NaCl or

Na₂SO₄

Temperature

Higher temperatures

increase dyeing rate

and migration for

levelness.

90-95°C

Vat Reducing Agent Conc.

Sufficient

concentration is

crucial for complete

conversion to the

soluble leuco form.

Varies with dye and

method

Temperature
Affects the rate of

reduction and dyeing.

20-60°C depending on

dye subclass[13]

Natural (Turmeric) Mordant

Use of a mordant like

alum significantly

improves dye uptake

and fastness.[14][15]

15% alum on weight

of fabric[4]
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Temperature

Higher temperatures

generally increase dye

absorption.[16]

80-100°C[16][17]

Natural (Annatto) Mordant

Pre-mordanting with

alum or ferrous sulfate

enhances dye uptake.

[6][18]

5-15% alum on weight

of fabric

pH

Alkaline extraction

medium yields more

color.[6]

pH 8 for extraction[19]

Experimental Protocols
The following are detailed methodologies for the application of each class of golden yellow
dye to cellulose fibers.

Protocol for Reactive Dyeing: C.I. Reactive Yellow 145
This protocol describes the exhaust dyeing method for cotton fabric with C.I. Reactive Yellow

145.

Materials:

Scoured and bleached cotton fabric

C.I. Reactive Yellow 145

Sodium chloride (NaCl) or Glauber's salt (anhydrous sodium sulfate, Na₂SO₄)

Soda ash (sodium carbonate, Na₂CO₃)

Wetting agent

Sequestering agent

Acetic acid
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Soaping agent

Distilled water

Laboratory dyeing machine (e.g., shaking water bath)

Procedure:

Preparation of Dyebath:

Set the liquor ratio to 1:20 (e.g., 5 g of fabric to 100 mL of water).

Add a wetting agent (e.g., 0.5 g/L) and a sequestering agent (e.g., 1 g/L) to the required

volume of distilled water.

Introduce the pre-wetted cotton fabric into the bath at room temperature.

Run the machine for 10 minutes.

Dyeing:

Add the pre-dissolved C.I. Reactive Yellow 145 dye solution (e.g., 2% on weight of fabric,

o.w.f.).

Raise the temperature to 60°C and run for 20 minutes.

Add the required amount of salt (e.g., 60 g/L NaCl) in two portions with a 10-minute

interval.

Run for another 20 minutes.

Add the required amount of soda ash (e.g., 20 g/L) to raise the pH to approximately 11.

Continue dyeing at 60°C for 60 minutes.[8]

After-treatment:

Drain the dyebath.
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Rinse the fabric with cold water.

Neutralize with acetic acid (0.5 g/L) at room temperature for 10 minutes.

Rinse again with cold water.

Soap the dyed fabric with a soaping agent (e.g., 2 g/L) at 95°C for 10 minutes to remove

unfixed dye.

Rinse thoroughly with hot and then cold water.

Squeeze and air dry.

Protocol for Direct Dyeing: C.I. Direct Yellow 50
This protocol outlines the procedure for dyeing cotton with C.I. Direct Yellow 50.

Materials:

Scoured and bleached cotton fabric

C.I. Direct Yellow 50

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃) (optional, for pH adjustment)

Distilled water

Laboratory dyeing machine

Procedure:

Preparation of Dyebath:

Set the liquor ratio (e.g., 1:30).

Add the pre-dissolved C.I. Direct Yellow 50 dye (e.g., 1% o.w.f.) to the required volume of

distilled water at 40°C.
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Introduce the pre-wetted cotton fabric.

Dyeing:

Raise the temperature to 95°C over 30 minutes.

Run for 15 minutes.

Add the required amount of salt (e.g., 20 g/L NaCl) in two portions with a 15-minute

interval.

Continue dyeing at 95°C for 45-60 minutes.

After-treatment:

Cool the dyebath to 70°C.

Drain the dyebath.

Rinse the fabric thoroughly with cold water until the water runs clear.

Optional: For improved wash fastness, a cationic dye fixing agent can be applied

according to the manufacturer's instructions.

Squeeze and air dry.

Protocol for Vat Dyeing: C.I. Vat Yellow 4
This protocol describes the leuco-vatting exhaust dyeing method for cotton.

Materials:

Scoured and bleached cotton fabric

C.I. Vat Yellow 4

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄)
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Wetting agent

Hydrogen peroxide (H₂O₂) or sodium perborate (for oxidation)

Soaping agent

Distilled water

Laboratory dyeing machine

Procedure:

Vatting (Preparation of Leuco Dye):

In a separate vessel, paste the C.I. Vat Yellow 4 dye (e.g., 2% o.w.f.) with a small amount

of water and a wetting agent.

Add warm water (50-60°C).

Add the required amount of sodium hydroxide (e.g., 5-7 g/L) and sodium hydrosulfite (e.g.,

5-10 g/L).[13]

Stir until the dye is fully reduced and solubilized (a color change will be observed). This is

the leuco-vat solution.

Dyeing:

Prepare the main dyebath with water at the dyeing temperature (e.g., 50-60°C for IN class

vat dyes).[13]

Add a small amount of sodium hydroxide and sodium hydrosulfite to maintain the reduced

state.

Add the prepared leuco-vat solution to the dyebath.

Introduce the pre-wetted cotton fabric.

Dye for 45-60 minutes.
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Oxidation and After-treatment:

Drain the dyebath.

Rinse the fabric with cold water.

Oxidize the dye by either exposing the fabric to air or by treating it in a bath containing an

oxidizing agent (e.g., 1-2 mL/L hydrogen peroxide) at 50°C for 15-20 minutes. The original

golden yellow color will reappear.

Rinse thoroughly.

Soap the dyed fabric with a soaping agent (2 g/L) at the boil for 15 minutes to stabilize the

color and improve fastness.

Rinse with hot and then cold water.

Squeeze and air dry.

Protocol for Natural Dyeing: Turmeric (Curcuma longa)
This protocol describes the pre-mordanting method for dyeing cotton with turmeric.

Materials:

Scoured and bleached cotton fabric

Turmeric powder

Alum (potassium aluminum sulfate)

Distilled water

Heating vessel

Procedure:

Mordanting:
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Prepare a mordant bath with alum (e.g., 15% o.w.f.) in water (liquor ratio 1:30).[4]

Introduce the pre-wetted cotton fabric.

Heat the bath to 60°C and maintain for 30 minutes.[4]

Allow the fabric to cool in the mordant bath.

Squeeze out the excess liquor without rinsing.

Dye Extraction and Dyeing:

Prepare the dyebath by adding turmeric powder (e.g., 30% o.w.f.) to water (liquor ratio

1:30).[4]

Heat the dyebath to 90°C and maintain for 45 minutes to extract the color.[4]

Introduce the mordanted, squeezed fabric into the dyebath.

Continue dyeing at 90°C for 45-60 minutes.[4]

After-treatment:

Remove the fabric from the dyebath and allow it to cool.

Rinse thoroughly with cold water until the water runs clear.

Squeeze and air dry in the shade to prevent fading from direct sunlight.

Protocol for Natural Dyeing: Annatto (Bixa orellana)
This protocol describes the pre-mordanting method for dyeing cotton with annatto seeds.

Materials:

Scoured and bleached cotton fabric

Annatto seeds

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 18 Tech Support

https://www.ijirmf.com/wp-content/uploads/IJIRMF201708026.pdf
https://www.ijirmf.com/wp-content/uploads/IJIRMF201708026.pdf
https://www.ijirmf.com/wp-content/uploads/IJIRMF201708026.pdf
https://www.ijirmf.com/wp-content/uploads/IJIRMF201708026.pdf
https://www.ijirmf.com/wp-content/uploads/IJIRMF201708026.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alum

Soda ash (optional, for pH adjustment of extraction)

Distilled water

Heating vessel

Procedure:

Mordanting:

Follow the same mordanting procedure as for turmeric (Protocol 3.4, Step 1), using 5-15%

o.w.f. of alum.

Dye Extraction and Dyeing:

Soak the annatto seeds overnight in water.

Prepare the dyebath by heating the soaked seeds in water (e.g., 4% dye material

concentration) for 60 minutes to extract the dye.[6] An alkaline medium (pH 8) can

enhance color extraction.[19]

Strain the dye liquor to remove the seeds.

Introduce the mordanted, squeezed fabric into the dyebath.

Heat the dyebath to a simmer and maintain for 45-60 minutes.[6]

After-treatment:

Remove the fabric from the dyebath and let it cool.

Rinse with cold water.

Squeeze and air dry away from direct sunlight.[20]

Visualization of Dye-Fiber Interactions
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The following diagrams, generated using Graphviz (DOT language), illustrate the key

mechanisms and workflows described in this document.
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Caption: Covalent bond formation between a reactive dye and cellulose fiber.
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Caption: Physical adsorption of a direct dye onto a cellulose fiber.
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Caption: Workflow of the vat dyeing process for cellulose fibers.
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Caption: General workflow for natural dyeing with a mordant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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